Cas no 1807096-05-4 (2-(Difluoromethyl)-3-iodo-4-methylpyridine-5-sulfonyl chloride)

• Product Name: 2-(Difluoromethyl)-3-iodo-4-methylpyridine-5-sulfonyl chloride
• CAS No: 1807096-05-4
• MF: C₇H₅ClF₂INO₂S
• MW: 367.539378881454
• CID: 4893772
• Update Time: 2025-10-30

2-(Difluoromethyl)-3-iodo-4-methylpyridine-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-iodo-4-methylpyridine-5-sulfonyl chloride

• Inchi： 1S/C7H5ClF2INO2S/c1-3-4(15(8,13)14)2-12-6(5(3)11)7(9)10/h2,7H,1H3
• InChI Key： QHCZIDJQXLXYOI-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=NC=C(C=1C)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 321
• XLogP3: 2.5
• Topological Polar Surface Area: 55.4

Additional information on 2-(Difluoromethyl)-3-iodo-4-methylpyridine-5-sulfonyl chloride

2-(Difluoromethyl)-3-iodo-4-methylpyridine-5-sulfonyl chloride

The compound 2-(Difluoromethyl)-3-iodo-4-methylpyridine-5-sulfonyl chloride, with the CAS number CAS No. 1807096-05-4, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structural features, including a pyridine ring substituted with a difluoromethyl group, an iodine atom, and a methyl group, along with a sulfonyl chloride moiety. These structural elements contribute to its versatile reactivity and potential applications in various chemical transformations.

Recent advancements in synthetic chemistry have highlighted the importance of such compounds in constructing bioactive molecules. The sulfonyl chloride group, in particular, is known for its ability to act as an electrophilic agent in nucleophilic substitution reactions. This makes 2-(Difluoromethyl)-3-iodo-4-methylpyridine-5-sulfonyl chloride a valuable intermediate in the synthesis of sulfonamides, which are widely used in drug development due to their stability and bioavailability. For instance, researchers have employed this compound as a key building block in the creation of novel kinase inhibitors, which hold promise for treating various cancers and inflammatory diseases.

The presence of the iodine atom in the molecule introduces additional reactivity, particularly in cross-coupling reactions such as the Suzuki-Miyaura coupling. This reaction is pivotal in forming carbon-carbon bonds, enabling the construction of complex molecular architectures. Recent studies have demonstrated that this compound can be effectively utilized in such reactions under mild conditions, significantly enhancing its utility in modern organic synthesis.

In terms of physical properties, 2-(Difluoromethyl)-3-iodo-4-methylpyridine-5-sulfonyl chloride exhibits a high melting point due to its rigid structure and strong intermolecular forces. Its solubility characteristics make it suitable for use in both polar and non-polar solvents, depending on the specific reaction requirements. The compound's stability under various reaction conditions has also been thoroughly investigated, ensuring its reliability as a reagent in large-scale chemical processes.

The application of this compound extends beyond pharmaceuticals into materials science. For example, it has been explored as a precursor for synthesizing advanced polymers with tailored electronic properties. These polymers have potential applications in optoelectronic devices such as light-emitting diodes (LEDs) and photovoltaic cells. Recent breakthroughs in this area have underscored the importance of such compounds in advancing next-generation materials technology.

In conclusion, 2-(Difluoromethyl)-3-iodo-4-methylpyridine-5-sulfonyl chloride stands as a testament to the ingenuity of modern chemical synthesis. Its unique structure and reactivity make it an indispensable tool in various fields, from drug discovery to materials innovation. As research continues to uncover new applications for this compound, it is poised to play an even greater role in shaping the future of chemistry and related disciplines.